![molecular formula C5H4FIN2 B1448642 4-Fluoro-3-iodopyridin-2-amine CAS No. 1805602-68-9](/img/structure/B1448642.png)
4-Fluoro-3-iodopyridin-2-amine
Overview
Description
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 4-Fluoro-3-iodopyridin-2-amine, has been a topic of interest in recent years . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented . A selective synthesis of fluoropyridines remains a challenging problem .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of fluorine and iodine atoms attached to a pyridine ring . The unique structure of this compound contributes to its physical and chemical properties .
Chemical Reactions Analysis
Fluoropyridines, including this compound, have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They are usually less reactive than their chlorinated and brominated analogues .
Physical And Chemical Properties Analysis
This compound has a predicted density of 2.139±0.06 g/cm3 and a predicted boiling point of 291.4±40.0 °C . More detailed physical and chemical properties may require further experimental studies.
Scientific Research Applications
Selective Amination in Palladium-Catalyzed Reactions : Koley, Schnürch, and Mihovilovic (2010) discuss the selective C-N cross-coupling of 2-fluoro-4-iodopyridine with aromatic amines. This process, facilitated by microwave irradiation, allows for the selective formation of C-N bonds at specific positions in the pyridine ring, demonstrating the utility of 4-Fluoro-3-iodopyridin-2-amine in creating specific molecular structures under controlled conditions (Koley, Schnürch & Mihovilovic, 2010).
Aminocarbonylation of Nitrogen-Containing Iodo-Heteroaromatics : Takács, Jakab, Petz, and Kollár (2007) explored the aminocarbonylation of various iodopyridines, including 3-iodopyridine, using palladium catalysis. This method leads to the synthesis of N-substituted nicotinamides and other biologically important compounds, highlighting another application in the context of medicinal chemistry (Takács, Jakab, Petz & Kollár, 2007).
Synthesis of Amino-Substituted Pyridylglyoxylamides : Szőke, Takács, Berente, Petz, and Kollár (2016) focused on the palladium-catalysed aminocarbonylation of iodopyridine model compounds, including 4-amino-3-iodopyridine. Their findings emphasize the versatility of these compounds in synthesizing various pyridine derivatives, which are useful in creating diverse molecular structures (Szőke, Takács, Berente, Petz & Kollár, 2016).
Metalation and Ortho-Lithiation of Iodopyridines : Rocca, Cochennec, Marsais, Thomas‐Dit‐Dumont, Mallet, Godard, and Quéguiner (1993) achieved the first metalation of aryl iodides through LDA at low temperature. Their study illustrates the potential of using this compound in complex organic synthesis processes, particularly in the synthesis of fused polyaromatic alkaloids (Rocca et al., 1993).
Isomerization and Structural Manipulation of Halopyridines : Schlosser and Bobbio (2002) discussed the hydrolysis and conversion of chloro-fluoro-iodopyridine intermediates to create various pyridinecarboxylic acids and iodopyridines. This study provides insight into the structural flexibility and chemical manipulation possible with this compound (Schlosser & Bobbio, 2002).
Future Directions
Fluoropyridines, including 4-Fluoro-3-iodopyridin-2-amine, have potential applications in various fields such as agriculture and pharmaceuticals . They are of interest for the development of new agricultural products with improved physical, biological, and environmental properties . In the pharmaceutical industry, fluoropyridines are used in the synthesis of drugs . It is expected that many novel applications of fluoropyridines will be discovered in the future .
Mechanism of Action
Target of Action
Similar compounds like 3-amino-4-iodopyridine and 2-chloro-3-iodopyridin-4-amine have been noted to act as versatile nucleophiles and electrophiles .
Mode of Action
It can be inferred from related compounds that the amine group, being a lone pair donor, can engage in nucleophilic substitution reactions, making it a key participant in the formation of carbon-nitrogen bonds .
Biochemical Pathways
Fluoropyridines in general have been noted for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Properties
IUPAC Name |
4-fluoro-3-iodopyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4FIN2/c6-3-1-2-9-5(8)4(3)7/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJZYEINWKVOZEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1F)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4FIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1805602-68-9 | |
Record name | 4-fluoro-3-iodopyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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